molecular formula C11H14O4 B8439014 Ethyl 4-(3-methylenecyclobutyl)-2,4-dioxobutanoate

Ethyl 4-(3-methylenecyclobutyl)-2,4-dioxobutanoate

Cat. No.: B8439014
M. Wt: 210.23 g/mol
InChI Key: XUGKEKSIQPNDFX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-(3-methylenecyclobutyl)-2,4-dioxobutanoate is a useful research compound. Its molecular formula is C11H14O4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H14O4

Molecular Weight

210.23 g/mol

IUPAC Name

ethyl 4-(3-methylidenecyclobutyl)-2,4-dioxobutanoate

InChI

InChI=1S/C11H14O4/c1-3-15-11(14)10(13)6-9(12)8-4-7(2)5-8/h8H,2-6H2,1H3

InChI Key

XUGKEKSIQPNDFX-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(=O)CC(=O)C1CC(=C)C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium (1.15 g, 49.9 mmol) was dissolved in dry EtOH (30 mL, denaturated with 5% diethylether). Compound 8a (5.5 g, 49.9 mmol, crude) was dissolved in dry EtOH (45 mL) and the above prepared sodium ethoxide solution was added. This mixture was stirred at rt for 15 min and then diethyl oxalate (6.8 mL, 49.9 mmol) was added dropwise. The reaction mixture was placed in a pre-heated (to 67° C.) oil bath and stirred at this temperature for 4.5 h. The mixture was left at rt overnight. The solvent was removed, EA (100 mL) and 1 M HCl (70 mL) were added and organic phase was separated. The aq. phase was re-extracted with EA (50 mL). The combined organic phases were washed with water, brine and dried over anh. Na2SO4. The solvent was removed under reduced pressure and the residue was purified on silica using hexanes/MTBE 9:1 as eluent giving pure product 8b. Yield: 6.29 g, 56% over two steps. 1H-NMR (CDCl3), δ (ppm): 6.36 (s, 1H), 4.85-4.80 (m, 2H), 4.34 (q, J=8.0 Hz, 2H), 3.35-3.25 (m, 1H), 3.05-2.85 (m, 4H), 1.36 (t, J=8.0 Hz, 3H).
Quantity
1.15 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
5.5 g
Type
reactant
Reaction Step Two
Name
Quantity
45 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
6.8 mL
Type
reactant
Reaction Step Four

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